N'-(1-phenylethylidene)isonicotinohydrazide

• IUPAC Name: N-[(E)-1-phenylethylideneamino]pyridine-4-carboxamide
• InChI: InChI=1S/C14H13N3O/c1-11(12-5-3-2-4-6-12)16-17-14(18)13-7-9-15-10-8-13/h2-10H,1H3,(H,17,18)/b16-11+
• InChI Key: KBNUSICRUXGHRJ-LFIBNONCSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=NC=C1)C2=CC=CC=C2
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC=NC=C1)/C2=CC=CC=C2
• Molecular Formula: C14H13N3O
• Molecular Weight: 239.27 g/mol

Description

N’-(1-Phenylethylidene)isonicotinohydrazide is a chemical compound that belongs to the class of hydrazones. It is derived from isoniazid, a well-known antibiotic used primarily for the treatment of tuberculosis. This compound has garnered interest due to its potential antifungal and anticancer properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(1-phenylethylidene)isonicotinohydrazide typically involves the condensation reaction between isoniazid and acetophenone. The reaction is carried out in an ethanol solvent under reflux conditions. The product is then purified through recrystallization .

Industrial Production Methods

While specific industrial production methods for N’-(1-phenylethylidene)isonicotinohydrazide are not well-documented, the general approach would involve large-scale synthesis using similar reaction conditions as in laboratory settings. Optimization of reaction parameters such as temperature, solvent, and purification techniques would be essential for industrial applications.

Chemical Reactions Analysis

Types of Reactions

N’-(1-Phenylethylidene)isonicotinohydrazide undergoes various chemical reactions, including:

Oxidation: This reaction can lead to the formation of corresponding oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are used under various conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines .

Scientific Research Applications

Chemistry: Used as a ligand in coordination chemistry and complexation studies with metals.

Biology: Exhibits antifungal activity against Histoplasma capsulatum, making it a candidate for antifungal drug development.

Medicine: Potential anticancer properties have been explored, particularly in inhibiting Aurora-A kinase, which is involved in cell division.

Industry: Could be used in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N’-(1-phenylethylidene)isonicotinohydrazide involves its interaction with cellular components:

Antifungal Activity: The compound reduces ergosterol content in fungal cells, altering membrane permeability and leading to cell death.

Anticancer Activity: Inhibits Aurora-A kinase, disrupting the mitotic spindle and preventing cell division.

Comparison with Similar Compounds

Conclusion

N’-(1-Phenylethylidene)isonicotinohydrazide is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical properties and biological activities make it a valuable subject for further research and development.